Cas no 1903828-32-9 ((3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone)

• Product Name: (3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone
• CAS No: 1903828-32-9
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6440192
• PubChem ID: 92091349
• Update Time: 2025-05-20

(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1903828-32-9
• AKOS025353856
• 3-{3-[(5-methylpyridin-2-yl)oxy]pyrrolidine-1-carbonyl}-4,5,6,7-tetrahydro-1,2-benzoxazole
• F6476-7227
• [3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanone
• (3-((5-methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone
• (3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone

• Inchi： 1S/C18H21N3O3/c1-12-6-7-16(19-10-12)23-13-8-9-21(11-13)18(22)17-14-4-2-3-5-15(14)24-20-17/h6-7,10,13H,2-5,8-9,11H2,1H3
• InChI Key： BIKLEXHQPRSEGF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)C1CN(C(C2C3=C(CCCC3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone

Introduction to Compound with CAS No 1903828-32-9 and Its Applications in Chemical Biology

Compound with the CAS number 1903828-32-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as (3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The unique structural features of this molecule, including its pyridine, pyrrolidine, and tetrahydrobenzo[d]isoxazole moieties, make it a promising candidate for further exploration in drug discovery and molecular research.

The< strong>5-Methylpyridin-2-yl moiety in the compound's structure is particularly noteworthy due to its potential role in modulating biological pathways. Pyridine derivatives are well-documented for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. In recent years, there has been a surge in research focused on leveraging these properties to develop novel therapeutic agents. The incorporation of the< strong>5-Methylpyridin-2-yl group into the< strong>(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone scaffold suggests that this compound may exhibit unique pharmacological profiles that warrant further investigation.

The< strong>pyrrolidine ring is another critical component of this compound that contributes to its potential biological activity. Pyrrolidine derivatives have been extensively studied for their role in various biological processes, including neurotransmitter receptor interactions and enzyme inhibition. The presence of the< strong>pyrrolidine moiety in this molecule hints at its potential to interact with biological targets in a manner that could lead to therapeutic benefits. Specifically, the< strong>(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl part of the structure may facilitate binding to specific proteins or enzymes involved in disease pathways.

The< strong>tetrahydrobenzo[d]isoxazole component of the compound adds another layer of complexity and potential functionality. This scaffold is known for its presence in several bioactive molecules and has been explored for its anti-inflammatory, antiviral, and anticancer properties. The integration of the< strong>tetrahydrobenzo[d]isoxazole moiety into the< strong>(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone structure suggests that this compound may possess multiple points of interaction with biological targets, enhancing its potential as a therapeutic agent.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes or proteins involved in disease pathways. The< strong>(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanone, with its unique structural features, could be a valuable tool in this context. For instance, studies have shown that molecules containing the< strong>tetrahydrobenzo[d]isoxazole scaffold can inhibit certain kinases and other enzymes implicated in cancer progression. The presence of additional functional groups like the< strong>5-Methylpyridin-2-yl moiety may further enhance its inhibitory activity by improving binding affinity or selectivity.

The synthesis and characterization of this compound have also provided insights into new synthetic strategies for constructing complex heterocyclic molecules. The development of efficient synthetic routes to access< strong>(3-((5-Methylpyridin-2-yloxy)pyrrolidin- 1 -y l)(4 , 5 , 6 , 7 -tetrahyd robenz o [ d ]iso x azol - 3 - yl)methanone has opened up new avenues for exploring related compounds with potential therapeutic applications. These synthetic methodologies can be adapted to produce other derivatives with modified functional groups or different heterocyclic scaffolds, thereby expanding the chemical space for drug discovery.

The pharmacological evaluation of< strong>(3- ((5-Methylpyridin - 2 - yl)oxy ) py r rolid ine - 1 - y l ) ( 4 , 5 , 6 , 7 - tetrahyd robenz o [ d ]iso x azol - 3 - yl)methanone, both in vitro and in vivo, is crucial for understanding its potential as a therapeutic agent. Preliminary studies have suggested that this compound exhibits promising activity against certain disease models. For example, it has shown inhibitory effects on specific enzymes involved in cancer cell proliferation and inflammation. These findings are encouraging and warrant further investigation to fully elucidate its mechanism of action and therapeutic potential.

The development of high-throughput screening (HTS) technologies has enabled researchers to rapidly assess the activity of large libraries of compounds against various biological targets. The incorporation of< strong>(3- ((5-Methylpyridin - 2 - yl)oxy ) py r rolid ine - 1 - y l ) ( 4 , 5 , 6 , 7 - tetrahyd robenz o [ d ]iso x azol - 3 - yl)methanone into HTS campaigns could accelerate the discovery of novel drug candidates by identifying compounds with high binding affinity or selectivity for specific targets. This approach can be particularly valuable for identifying new inhibitors or modulators of enzymes or receptors that are difficult to target with existing drugs.

In conclusion,< strong>(3- ((5-Methylpyridine - 2 - yl)oxy ) py r rolid ine - 1 - y l ) ( 4 , 5 , 6 , 7 - tetrahyd robenz o [ d ]iso x azol - 3 - yl)methanone, with its unique structural features and promising pharmacological properties, represents a significant advancement in chemical biology research. Its synthesis and characterization have provided valuable insights into new synthetic strategies for constructing complex heterocyclic molecules. Further pharmacological evaluation will be essential to fully understand its therapeutic potential and explore its applications in drug discovery.